Cas no 796032-99-0 (1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)-)

1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)- structure
796032-99-0 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)-
CAS No:796032-99-0
MF:C15H12ClN3O
MW:285.728281974792
CID:835024
PubChem ID:69372729
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)-
    • 1-Benzyl-4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxamide
    • 796032-99-0
    • SCHEMBL5253406
    • Inchi: 1S/C15H12ClN3O/c16-13-11-6-7-19(9-10-4-2-1-3-5-10)15(11)18-8-12(13)14(17)20/h1-8H,9H2,(H2,17,20)
    • InChI Key: WZGIFVVXRMIPPQ-UHFFFAOYSA-N
    • SMILES: ClC1C(C(N)=O)=CN=C2C=1C=CN2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.0668897g/mol
  • Monoisotopic Mass: 285.0668897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 60.9Ų
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